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Compound of Interest

Compound Name: Catechol-13C6

Cat. No.: B142630 Get Quote

For researchers, scientists, and drug development professionals, Catechol-¹³C₆ is a critical tool

for tracing metabolic pathways and quantifying endogenous compounds. This technical guide

provides an overview of commercial suppliers, key product specifications, and a detailed

experimental protocol for a common application: the analysis of catechol-O-methyltransferase

(COMT) activity.

Catechol-¹³C₆ is a stable isotope-labeled form of catechol, where all six carbon atoms on the

benzene ring are replaced with the carbon-13 isotope. This labeling makes it an ideal internal

standard for mass spectrometry-based quantification and a tracer for metabolic flux analysis,

particularly in studies of neurotransmitter metabolism and environmental science.

Commercial Availability and Product Specifications
A variety of chemical suppliers offer Catechol-¹³C₆ for research purposes. While availability and

specifications can vary, the following table summarizes representative data for key suppliers to

facilitate comparison. Researchers are advised to consult the suppliers' websites and

certificates of analysis for the most current and detailed information.
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Supplier
CAS
Number

Molecular
Weight (
g/mol )

Chemical
Purity

Isotopic
Purity

Available
Quantities

Cambridge

Isotope

Laboratories,

Inc.

115881-16-8 116.07 ≥98%
99 atom %

¹³C

1 mg, 5 mg,

10 mg

LGC

Standards

(incorporating

TRC)

115881-16-8 116.06 Not specified Not specified
1 mg, 2.5 mg,

10 mg

Benchchem 115881-16-8 116.07 Not specified Not specified
Inquiry for

availability

BOC

Sciences
115881-16-8 Not specified Not specified Not specified

Inquiry for

availability

CymitQuimic

a
115881-16-8 116.07 Not specified Not specified

1 mg, 10 mg,

2500 µg

Note: "Not specified" indicates that this information is not readily available on the main product

page and may require direct inquiry with the supplier or consultation of a certificate of analysis.

Experimental Protocol: In Vitro Catechol-O-
Methyltransferase (COMT) Activity Assay
This protocol describes a method for determining the activity of the enzyme COMT, which plays

a crucial role in the metabolism of catecholamines, such as dopamine. The assay utilizes

Catechol-¹³C₆ as a substrate and quantifies the formation of its O-methylated products,

guaiacol-¹³C₆ and veratrole-¹³C₆, using gas chromatography-mass spectrometry (GC-MS).

Materials:

Catechol-¹³C₆
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S-adenosyl-L-methionine (SAM), the methyl group donor

Recombinant human COMT enzyme

Phosphate buffer

Ethyl acetate

Internal standard (e.g., a deuterated analog of the products)

GC-MS system

Procedure:

Reaction Mixture Preparation: In a microcentrifuge tube, prepare the reaction mixture

containing phosphate buffer, a specified concentration of recombinant human COMT

enzyme, and SAM.

Initiation of Reaction: Start the enzymatic reaction by adding Catechol-¹³C₆ to the reaction

mixture.

Incubation: Incubate the reaction mixture at 37°C for a predetermined time (e.g., 30 minutes)

to allow for the enzymatic conversion of Catechol-¹³C₆.

Reaction Termination: Stop the reaction by adding an acid (e.g., perchloric acid) to denature

the enzyme.

Extraction: Add an internal standard and ethyl acetate to the mixture. Vortex vigorously to

extract the methylated products (guaiacol-¹³C₆ and veratrole-¹³C₆) into the organic phase.

Phase Separation: Centrifuge the mixture to separate the organic and aqueous phases.

Sample Preparation for GC-MS: Carefully transfer the organic layer to a new tube and

evaporate the solvent under a gentle stream of nitrogen. Reconstitute the dried residue in a

suitable solvent for GC-MS analysis.

GC-MS Analysis: Inject the prepared sample into the GC-MS system. Use selected ion

monitoring (SIM) to detect and quantify the characteristic ions of guaiacol-¹³C₆, veratrole-
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¹³C₆, and the internal standard.

Data Analysis: Calculate the amount of each product formed based on the peak areas

relative to the internal standard. COMT activity is then expressed as the rate of product

formation (e.g., nmol/min/mg protein).

Visualizing the COMT-Mediated Metabolism of
Catechol-¹³C₆
The following diagram illustrates the enzymatic reaction and the subsequent steps of the

experimental workflow for the COMT activity assay.
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Caption: Workflow for COMT activity assay using Catechol-¹³C₆.

Signaling Pathway Context: Dopamine Metabolism
Catechol-¹³C₆ is instrumental in studying the metabolic fate of catecholamines like dopamine.

The following diagram depicts the primary metabolic pathway of dopamine, highlighting the role

of COMT and monoamine oxidase (MAO). By using labeled catechol as a surrogate,
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researchers can trace this pathway and investigate the effects of drugs or genetic variations on

dopamine metabolism.
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Caption: Simplified metabolic pathway of dopamine.

To cite this document: BenchChem. [Commercial Suppliers and Technical Applications of
Catechol-¹³C₆: A Guide for Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b142630#commercial-suppliers-of-catechol-13c6]

Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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